4-{[4-(Acetyloxy)benzoyl]oxy}benzoic acid

• CAS No.: 114943-43-0
• Molecular Formula: C16H12O6
• Molecular Weight: 300.26 g/mol
• IUPAC Name: 4-(4-acetyloxybenzoyl)oxybenzoic acid
• InChI: InChI=1S/C16H12O6/c1-10(17)21-13-8-4-12(5-9-13)16(20)22-14-6-2-11(3-7-14)15(18)19/h2-9H,1H3,(H,18,19)
• InChI Key: JZJLRNMWQPRPOY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)O

Description

4-{[4-(Acetyloxy)benzoyl]oxy}benzoic acid is a useful research compound. Its molecular formula is C16H12O6 and its molecular weight is 300.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Acetoxybenzoyl chloride and 4-hydroxybenzaldehyde were used to prepare (4-formyl)phenyl 4-acetoxybenzoate, m.p. 98-100° C., in 45% yield. 18 g (0.063 mol) of this aldehyde were dissolved in 180 ml of glacial acetic acid, 9.5 g of potassium manganate and 180 ml of methyl ethyl ketone were added, and the mixture was heated to 50° C. with stirring. After 8 hours of stirring it was acidified with hydrochloric acid, 250 ml of ethyl acetate were added, and the phases were worked up. The concentrated ethyl acetate solution gave 16.8 g (89%) of 4-(4-acetoxybenzoyloxy)benzoic acid, C6H12O6 (300.3). The acid chloride was obtained in 95% yield from this acid by customary reaction with thionyl chloride.